Cas no 846549-33-5 (Boc-Lys(N3)-OH)

• Product Name: Boc-Lys(N3)-OH
• CAS No: 846549-33-5
• MF: C₁₁H₂₀N₄O₄
• MW: 272.300902366638
• MDL: MFCD09750502
• CID: 1825074
• PubChem ID: 25146061
• Update Time: 2025-06-08

Boc-Lys(N3)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-6-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• BOC-LYS(N3)-OH
• Boc-ε-azido-Nle-OH · DCHA
• HY-151858
• (S)-6-azido-2-((tert-butoxycarbonyl)amino)hexanoic acid
• 6-Azido-N-(tert-butoxycarbonyl)-L-norleucine
• Boc-L-Lys(N3)-OH
• EN300-1699405
• Hexanoic acid, 6-azido-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (2S)-6-AZIDO-2-[(TERT-BUTOXYCARBONYL)AMINO]HEXANOIC ACID
• DA-51304
• SKRPDWWWUARZIW-QMMMGPOBSA-N
• 846549-33-5
• (2S)-6-azido-2-{[(tert-butoxy)carbonyl]amino}hexanoic acid
• AKOS030212201
• F79690
• DTXSID20648862
• 2098497-30-2
• 6-Azido-N-Boc-L-Norleucine
• Boc--azido-Nle-OH DCHA
• CS-0620377
• SCHEMBL14439650
• Boc-Lys(N)-OH
• Boc-Lys(N3)-OH

• MDL： MFCD09750502
• Inchi： 1S/C11H20N4O4/c1-11(2,3)19-10(18)14-8(9(16)17)6-4-5-7-13-15-12/h8H,4-7H2,1-3H3,(H,14,18)(H,16,17)/t8-/m0/s1
• InChI Key： SKRPDWWWUARZIW-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.14845513g/mol
• Monoisotopic Mass: 272.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90Ų

Boc-Lys(N3)-OH Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Lys(N3)-OH

Professional Introduction to Boc-Lys(N3)-OH (CAS No. 846549-33-5)

Boc-Lys(N3)-OH, with the chemical abstracts service number CAS No. 846549-33-5, is a highly specialized compound widely utilized in the field of pharmaceutical research and peptide synthesis. This compound belongs to the class of protected amino acids, specifically featuring a tert-butoxycarbonyl (Boc) group on the lysine residue and an azido functional group at the epsilon position. The unique structural characteristics of Boc-Lys(N3)-OH make it an invaluable intermediate in the construction of complex peptides and in the development of novel therapeutic agents.

The Boc group serves as an effective protecting group for the amino group of lysine, ensuring stability during synthetic procedures while preventing unwanted side reactions. Simultaneously, the presence of the azido group (azido) provides a versatile handle for further chemical modifications, such as click chemistry reactions or introduction of other functional groups. These properties have positioned Boc-Lys(N3)-OH as a cornerstone in solid-phase peptide synthesis (SPPS) and solution-phase peptide chemistry.

In recent years, there has been significant interest in the development of novel peptidomimetics and modified peptides for therapeutic applications. Boc-Lys(N3)-OH has emerged as a critical building block in this domain, particularly in the synthesis of peptidomimetics designed to mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic profiles. For instance, researchers have leveraged the azido functionality of Boc-Lys(N3)-OH to incorporate clickable groups that facilitate post-synthetic modifications, enabling the creation of conjugates with enhanced stability and targeted delivery systems.

One notable application of Boc-Lys(N3)-OH is in the synthesis of neuropeptide analogs. Neuropeptides play crucial roles in various physiological processes, and their mimetics have shown promise in treating conditions such as pain, inflammation, and neurological disorders. The ability to precisely modify neuropeptide structures using Boc-Lys(N3)-OH has allowed scientists to fine-tune their bioactivity and pharmacological properties. For example, recent studies have demonstrated the use of Boc-Lys(N3)-OH in generating peptidomimetics that exhibit potent agonist activity at specific G protein-coupled receptors (GPCRs), offering new avenues for drug development.

Moreover, Boc-Lys(N3)-OH has found utility in the field of antibody-drug conjugates (ADCs). ADCs are a rapidly evolving class of therapeutics that combine monoclonal antibodies with cytotoxic payloads to selectively target cancer cells. The azido group on Boc-Lys(N3)-OH provides a convenient site for conjugation with warhead molecules via click chemistry reactions, such as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This approach has enabled the efficient synthesis of ADCs with improved efficacy and reduced toxicity, highlighting the importance of Boc-Lys(N3)-OH in modern oncology research.

The synthetic versatility of Boc-Lys(N3)-OH is further underscored by its application in protease inhibition studies. Proteases are enzymes that play essential roles in various biological pathways, and their dysregulation is associated with numerous diseases. By incorporating Boc-Lys(N3)-OH into peptide substrates or inhibitors, researchers can design probes that facilitate the study of protease activity and mechanisms. These probes have been instrumental in identifying novel protease targets and developing targeted inhibitors for therapeutic purposes.

Advances in mass spectrometry techniques have also enhanced the utility of Boc-Lys(N3)-OH in peptide analysis. The unique mass signature and stability provided by the Boc group allow for accurate identification and quantification of peptides containing this residue. This has been particularly valuable in structural biology studies, where high-resolution mass spectrometry is used to elucidate peptide conformations and interactions with other biomolecules.

In conclusion, Boc-Lys(N3)-OH (CAS No. 846549-33-5) is a multifaceted compound that plays a pivotal role in modern peptide chemistry and pharmaceutical research. Its combination of a protective amino group and a versatile azido functionality makes it an indispensable tool for synthetic chemists working on complex peptides, peptidomimetics, and therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple disciplines within the life sciences sector.